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Compound of Interest

Compound Name: 1,2-Benzisothiazol-5-amine

Cat. No.: B1266306 Get Quote

For researchers, scientists, and drug development professionals handling 1,2-Benzisothiazol-
5-amine (CAS Number: 53473-85-1), a comprehensive understanding of its hazards and the

implementation of rigorous safety protocols are imperative. While a specific, detailed Safety

Data Sheet (SDS) for this compound is not publicly available through standard databases,

GHS classification data provides foundational safety information.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1,2-Benzisothiazol-5-amine is classified as:

Harmful if swallowed (Acute toxicity, oral)[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]

This information underscores the necessity of appropriate personal protective equipment (PPE)

and cautious handling procedures to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
Given the hazards associated with 1,2-Benzisothiazol-5-amine, the following PPE is

essential:
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Eye and Face Protection: Chemical safety goggles or a face shield are necessary to protect

against splashes and eye contact, which could lead to serious irritation.[2]

Skin Protection: Chemical-resistant gloves are required. The specific type of glove material

should be selected based on the solvent used and breakthrough time. Always inspect gloves

for integrity before use. A lab coat or chemical-resistant apron should also be worn to prevent

skin contact.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or vapors. If engineering controls are

insufficient, a NIOSH-approved respirator appropriate for the exposure level should be used.

[2]

Quantitative PPE Data Summary

PPE Component Specification Purpose

Eye Protection
Chemical safety goggles or

face shield

Prevents eye irritation from

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)
Protects skin from irritation.

Body Protection
Lab coat or chemical-resistant

apron

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a chemical fume hood

or wear a NIOSH-approved

respirator

Prevents respiratory tract

irritation.

Note: Specific quantitative data, such as glove breakthrough times, are not available due to the

absence of a detailed SDS. Consult the glove manufacturer's compatibility charts for

appropriate selection.

Operational and Disposal Plans
Handling and Storage:
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Avoid generating dust.

Ensure adequate ventilation and use in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE as outlined above.

For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in a

designated, labeled waste container.

For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of 1,2-Benzisothiazol-5-amine and any contaminated materials as hazardous

waste.

Follow all federal, state, and local regulations for chemical waste disposal. Do not dispose of

down the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1,2-Benzisothiazol-
5-amine in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,2-Benzisothiazol-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1266306?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Benzisothiazol-5-amine
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Benzisothiazol-5-amine
https://www.echemi.com/sds/12-benzisothiazolin-3-one-pid_Seven16219.html
https://www.benchchem.com/product/b1266306#personal-protective-equipment-for-handling-1-2-benzisothiazol-5-amine
https://www.benchchem.com/product/b1266306#personal-protective-equipment-for-handling-1-2-benzisothiazol-5-amine
https://www.benchchem.com/product/b1266306#personal-protective-equipment-for-handling-1-2-benzisothiazol-5-amine
https://www.benchchem.com/product/b1266306#personal-protective-equipment-for-handling-1-2-benzisothiazol-5-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

